Cas no 1864273-70-0 (2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)-)

• Product Name: 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)-
• CAS No: 1864273-70-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5274796
• Update Time: 2025-06-15

2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)-

• Inchi： 1S/C11H11NO/c1-8-4-3-5-9(6-8)11(2)10(7-12)13-11/h3-6,10H,1-2H3
• InChI Key： LPDYHYAZWYZIFV-UHFFFAOYSA-N
• SMILES： O1C(C)(C2=CC=CC(C)=C2)C1C#N

Additional information on 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)-

Comprehensive Overview of 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- (CAS No. 1864273-70-0)

2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- (CAS No. 1864273-70-0) is a specialized organic compound that has garnered significant attention in the field of fine chemicals and pharmaceutical intermediates. This compound, characterized by its unique epoxide and nitrile functional groups, is widely utilized in synthetic chemistry for the development of high-value derivatives. Its molecular structure, featuring a 3-methylphenyl substituent, enhances its reactivity and makes it a versatile building block for various applications.

The growing interest in 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- is driven by its potential in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies, and this compound's ability to participate in catalytic reactions aligns with modern trends. Its CAS No. 1864273-70-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in relation to 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- is its role in pharmaceutical intermediates. The compound's epoxide ring is highly reactive, enabling the formation of complex molecular architectures. This property is particularly valuable in the synthesis of bioactive molecules, where precision and efficiency are critical. Users often search for "epoxide reactivity" and "nitrile applications in drug discovery," highlighting the compound's importance in these fields.

In addition to its pharmaceutical applications, 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- is also explored in material science. Its incorporation into polymers and coatings can impart desirable properties such as enhanced durability and chemical resistance. Searches for "epoxide-based materials" and "nitrile-functionalized polymers" often lead to discussions about this compound, underscoring its multidisciplinary utility.

The synthesis of 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- typically involves stereoselective reactions, a topic of high interest in organic chemistry. Researchers are keen on optimizing yields and selectivity, as evidenced by frequent queries about "stereocontrol in epoxide synthesis." The compound's CAS No. 1864273-70-0 serves as a key identifier in patents and scientific literature, facilitating knowledge exchange and collaboration.

Another area where 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- shines is in agrochemical research. Its structural motifs are found in several crop protection agents, making it a valuable intermediate for developing next-generation solutions. Queries like "nitrile compounds in agriculture" and "epoxide derivatives for pest control" reflect the compound's relevance in this sector.

From a commercial perspective, the demand for 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- is steadily increasing. Suppliers and manufacturers often highlight its high purity and consistent quality, which are critical for industrial applications. The compound's CAS No. 1864273-70-0 is a common search term among procurement professionals, emphasizing its importance in the supply chain.

In conclusion, 2-Oxiranecarbonitrile, 3-methyl-3-(3-methylphenyl)- (CAS No. 1864273-70-0) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique chemical properties and reactivity make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing various industries.